![molecular formula C22H18BrNO4 B3016351 2-(5-bromo-4-formyl-2-methoxyphenoxy)-N,N-diphenylacetamide CAS No. 486994-18-7](/img/structure/B3016351.png)
2-(5-bromo-4-formyl-2-methoxyphenoxy)-N,N-diphenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(5-bromo-4-formyl-2-methoxyphenoxy)-N,N-diphenylacetamide” is a chemical compound with the molecular formula C10H10BrNO4 . It is listed in various chemical databases, indicating its relevance in the field of chemistry .
Molecular Structure Analysis
The molecular structure of this compound comprises of bromine, oxygen, nitrogen, hydrogen, and carbon atoms . The exact structure is not provided in the available resources.Physical And Chemical Properties Analysis
This compound has a molecular weight of 288.09 . Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources .Scientific Research Applications
Chemical Synthesis and Biological Activities
- Chemical Synthesis : The compound serves as an intermediate in the synthesis of various chemical entities. For instance, similar bromophenol compounds have been synthesized and identified as crucial intermediates for the total synthesis of bisbibenzyls, which exhibit diverse biological activities (Lou Hong-xiang, 2012).
- Biological Properties : Bromophenol derivatives, akin to the queried compound, have been extensively studied for their biological properties. For example, bromophenol derivatives isolated from the marine red alga Rhodomela confervoides have demonstrated significant antibacterial activities and potent scavenging activities against radicals, indicating potential applications in food and pharmaceutical fields as natural antioxidants (N. Xu et al., 2003), (Ke-kai Li et al., 2011), (Ke-kai Li et al., 2012).
Advanced Material Science
- Catalysis and Nanotechnology : Bromophenol derivatives, similar to 2-(5-Bromo-4-Formyl-2-Methoxyphenoxy)-N,N-Diphenylacetamide, have been involved in the synthesis of complex nanostructures. For instance, Palladium(ii) complexes of N,N-diphenylacetamide-based thio/selenoethers have been tailored as catalysts for C-C and C-O coupling, demonstrating their importance in catalytic reactions and the potential for material science applications (Poornima Singh & A. Singh, 2017).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(5-bromo-4-formyl-2-methoxyphenoxy)-N,N-diphenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18BrNO4/c1-27-20-12-16(14-25)19(23)13-21(20)28-15-22(26)24(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-14H,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXJWDMZORCFHGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C=O)Br)OCC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18BrNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.